4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid

• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol
• IUPAC Name: 3-hydroxy-4-(phenylmethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C15H13NO5/c17-13-8-11(14(18)19)6-7-12(13)16-15(20)21-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,16,20)(H,18,19)
• InChI Key: WXUDYHPNEMXETQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=C(C=C(C=C2)C(=O)O)O

Description

4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid is an organic compound with a complex structure that includes a benzyloxycarbonyl group, an amino group, and a hydroxybenzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid typically involves multiple steps, starting from readily available starting materials.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of efficient catalysts, high-yielding reaction conditions, and scalable purification techniques to ensure the compound’s purity and consistency .

Chemical Reactions Analysis

Types of Reactions

4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The benzyloxycarbonyl group can be reduced to yield the free amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogenation with a palladium catalyst can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of free amines.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and antioxidant activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can protect the amino group, allowing selective reactions at other sites. The hydroxybenzoic acid moiety can participate in hydrogen bonding and other interactions, influencing the compound’s biological activity .

Comparison with Similar Compounds

Similar Compounds

• 4-(((Benzyloxy)carbonyl)amino)benzoic acid
• 3-(((Benzyloxy)carbonyl)amino)-4-hydroxybenzoic acid
• 4-(((Benzyloxy)carbonyl)amino)-2-hydroxybenzoic acid

Uniqueness

4-(((Benzyloxy)carbonyl)amino)-3-hydroxybenzoic acid is unique due to the specific positioning of the hydroxy and amino groups, which can influence its reactivity and interactions with other molecules. This unique structure can lead to distinct biological and chemical properties compared to similar compounds .